N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C17H20N2O3S/c20-16(9-14-4-8-23-12-14)18-10-13-1-5-19(6-2-13)17(21)15-3-7-22-11-15/h3-4,7-8,11-13H,1-2,5-6,9-10H2,(H,18,20)
• InChI Key: VQOYDMJYLVUNCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CSC=C2)C(=O)C3=COC=C3
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide, also known as Furosemide, is a well-known diuretic drug used to treat hypertension and edema. The chemical structure of Furosemide is composed of a furan ring, a piperidine ring, and a thiophene ring, which are connected to an acetamide group. In recent years, Furosemide has gained attention in the scientific community due to its potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

A significant area of research involving N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide relates to its chemical synthesis and the evaluation of its structural properties. Studies have described the synthesis of related compounds, highlighting the importance of specific functional groups for biological activity. For instance, compounds with similar structural motifs have been synthesized to evaluate their histamine H2 receptor antagonistic activity and gastroprotective action, showcasing the relevance of heteroaromatic rings and thioether functions in medicinal chemistry (Hirakawa et al., 1998). Other research efforts have focused on modifying the piperidine ring, demonstrating the synthesis efficiency and potential for creating novel therapeutic agents (Ojo, 2012).

Pharmacological Applications

Research on compounds structurally related to N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-(thiophen-3-yl)acetamide has also explored pharmacological applications. Some compounds have been evaluated for their potential in treating depression and addiction disorders, showing promising results as κ-opioid receptor antagonists (Grimwood et al., 2011). Additionally, novel derivatives have been assessed for antidepressant and antianxiety activities, revealing significant therapeutic potential (Kumar et al., 2017).

Biological Activity and Therapeutic Potential

Further studies have extended to the synthesis and biological activity evaluation of derivatives, with specific attention to their binding interactions with DNA and proteins. These interactions are crucial for understanding the therapeutic potential of such compounds in various medical applications, including cancer treatment (Raj, 2020). Research has also delved into the design and synthesis of novel derivatives to explore their pharmacological effects, emphasizing the importance of molecular modifications to enhance therapeutic efficacy (Barlow et al., 1991).